Cas no 1805535-29-8 (Methyl 6-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate)

• Product Name: Methyl 6-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate
• CAS No: 1805535-29-8
• MF: C₉H₈BrF₂NO₃
• MW: 296.065528869629
• CID: 4889598
• Update Time: 2025-10-23

Methyl 6-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate

• Inchi： 1S/C9H8BrF2NO3/c1-16-9(15)5-2-4(3-10)13-8(14)6(5)7(11)12/h2,7H,3H2,1H3,(H,13,14)
• InChI Key： ACVOGOOZXVFVNW-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(=O)OC)=C(C(F)F)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 390
• XLogP3: 1
• Topological Polar Surface Area: 55.4

Additional information on Methyl 6-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate

Methyl 6-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate: A Comprehensive Overview

Methyl 6-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate, identified by the CAS number 1805535-29-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which have been extensively studied due to their unique electronic properties and versatile reactivity. The structure of this compound is characterized by a pyridine ring substituted with several functional groups, including a methyl ester, a bromomethyl group, a difluoromethyl group, and a hydroxyl group. These substituents contribute to its distinct chemical behavior and make it a valuable molecule in synthetic chemistry.

The synthesis of Methyl 6-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate involves a series of carefully designed reactions that highlight the importance of regioselectivity and stereocontrol in organic synthesis. Recent advancements in catalytic methods and the use of microwave-assisted synthesis have significantly improved the efficiency of producing this compound. Researchers have also explored various substitution patterns on the pyridine ring to investigate their impact on the compound's reactivity and stability. These studies have provided valuable insights into the design of novel pyridine derivatives with tailored properties.

The application of CAS No. 1805535-29-8 extends beyond traditional synthetic chemistry. Its unique combination of functional groups makes it an attractive candidate for use in drug discovery programs, particularly in the development of kinase inhibitors and other bioactive molecules. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes involved in cellular signaling pathways, suggesting its potential as a lead compound for therapeutic interventions.

In addition to its biological applications, Methyl 6-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in the synthesis of metal-organic frameworks (MOFs) and other advanced materials. These materials hold great potential for use in gas storage, catalysis, and sensing technologies.

The latest research on this compound has also focused on its environmental impact and degradation pathways. Understanding how this compound interacts with environmental systems is crucial for assessing its safety and sustainability. Studies have shown that under certain conditions, the compound undergoes hydrolysis and biodegradation, reducing its persistence in the environment. These findings are essential for guiding its responsible use and disposal.

In conclusion, Methyl 6-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate (CAS No. 1805535-29-8) is a multifaceted compound with diverse applications across various fields. Its unique structure, combined with recent advancements in synthetic methods and application studies, positions it as a valuable tool in both academic research and industrial development. As research continues to uncover new properties and uses for this compound, its significance in the chemical sciences is expected to grow further.